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Compound of Interest

Compound Name: Methylene blue (trihydrate)

Cat. No.: B13138519 Get Quote

An In-depth Technical Guide on the Core Properties and Applications of Methylene Blue
(Trihydrate) for Researchers, Scientists, and Drug Development Professionals.

Methylene blue (trihydrate) is a cationic thiazine dye with a history of diverse applications in

scientific research and clinical practice. Its utility spans from a simple biological stain to a

therapeutic agent and a redox indicator. This guide provides a comprehensive overview of its

fundamental properties, detailed experimental protocols, and its role in biological pathways.

Core Properties and Data
Methylene blue (trihydrate) is characterized by its deep blue color in its oxidized form and its

colorless leuco form upon reduction. This redox activity is central to many of its applications.
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Property Value

Molecular Formula C₁₆H₁₈ClN₃S·3H₂O[1][2]

Molecular Weight 373.90 g/mol [1][3]

Appearance
Dark green crystalline powder with a bronze-like

luster[1][4]

Solubility
Soluble in water and alcohol, creating a deep

blue solution[4][5]

Melting Point 190 °C (decomposes)[4]

UV-Vis Absorption Maxima (in water) ~664 nm[6]

CAS Number 7220-79-3[1][2]

Signaling Pathway Involvement: The Methylene Blue
Pathway in Methemoglobinemia
Methylene blue is the primary antidote for methemoglobinemia, a condition characterized by

the excessive oxidation of hemoglobin to methemoglobin, rendering it incapable of oxygen

transport. The therapeutic action of methylene blue is dependent on the pentose phosphate

pathway (PPP) and the enzyme NADPH-methemoglobin reductase.

Below is a diagram illustrating the mechanism of action of methylene blue in the reduction of

methemoglobin.
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Click to download full resolution via product page

Caption: The Methylene Blue Pathway for the reduction of methemoglobin in red blood cells.

Experimental Protocols
Staining of DNA in Agarose Gels
Methylene blue offers a safer alternative to ethidium bromide for the visualization of DNA in

agarose gels, as it does not require UV illumination.

Materials:

1% Agarose gel with DNA samples

Staining solution: 0.02% (w/v) methylene blue in distilled water

Destaining solution: Distilled water

Procedure:

Following electrophoresis, place the agarose gel in the methylene blue staining solution.[7]

Incubate for 15 minutes at room temperature.[7]

Transfer the gel to the destaining solution (distilled water).[7]

Gently agitate for 15 minutes, changing the water periodically until the DNA bands are clearly

visible against a lighter background.[7]

Visualize the stained DNA bands using a white light transilluminator.

Loeffler's Methylene Blue Staining for Bacteria
This simple staining technique is used to determine bacterial morphology and for the

presumptive identification of Corynebacterium diphtheriae.

Materials:
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Bacterial smear on a glass slide

Loeffler's methylene blue solution

Distilled water

Procedure:

Prepare a thin smear of the bacterial sample on a clean glass slide and allow it to air dry.

Heat-fix the smear by passing it through a flame two to three times.

Flood the slide with Loeffler's methylene blue solution and let it stand for 1-3 minutes.[1][8]

Gently rinse the slide with tap water.[1][8]

Blot the slide dry with bibulous paper.[1]

Examine the smear under a microscope using the oil immersion objective. Bacterial cells will

appear blue.[1]

Methylene Blue as a Redox Indicator
The color change of methylene blue from blue (oxidized) to colorless (reduced) makes it a

useful indicator in redox titrations. The "blue bottle experiment" is a classic demonstration of

this property.

Materials:

Potassium hydroxide (KOH) solution

Dextrose (glucose) solution

Methylene blue indicator solution

A flask with a stopper

Procedure:
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In the flask, combine the potassium hydroxide and dextrose solutions.

Add a few drops of the methylene blue indicator solution. The solution will initially be blue.

Stopper the flask and swirl. The glucose will reduce the methylene blue, and the solution will

become colorless.

Shake the flask vigorously. The dissolved oxygen from the air will re-oxidize the

leucomethylene blue, and the blue color will reappear.

This cycle can be repeated multiple times.

Methylene Blue in Photodynamic Therapy (PDT) -
General Workflow
Methylene blue acts as a photosensitizer in PDT, generating reactive oxygen species (ROS)

upon activation by light of a specific wavelength to induce localized cell death. This is being

investigated for applications in oncology and antimicrobial therapies.[9]

General Workflow:

Administration of Photosensitizer: Methylene blue is administered, often topically or by

localized injection, to the target tissue. It preferentially accumulates in rapidly dividing cells.

[9]

Incubation Period: A specific amount of time is allowed for the methylene blue to be taken up

by the target cells and cleared from surrounding healthy tissues.

Light Activation: The target area is illuminated with a light source of a specific wavelength,

typically in the red light spectrum (around 660-670 nm), which corresponds to the absorption

maximum of methylene blue.[10]

Generation of Reactive Oxygen Species: The absorbed light energy excites the methylene

blue, which then transfers this energy to molecular oxygen, creating highly reactive singlet

oxygen and other ROS.
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Cellular Damage and Necrosis: The generated ROS cause oxidative damage to cellular

components, leading to apoptosis and necrosis of the targeted cells.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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